3-nitro-[1,2,4]triazolo[5,1-c][1,2,4]triazin-4(8H)-one, sodium salt

• Molecular Formula: C4H2N6NaO3
• Molecular Weight: 205.09 g/mol
• InChI: InChI=1S/C4H2N6O3.Na/c11-3-2(10(12)13)7-8-4-5-1-6-9(3)4;/h1H,(H,5,6,8)
• InChI Key: VTKKLTDYBUKGDK-UHFFFAOYSA-N
• Canonical SMILES: C1=NC2=NN=C(C(=O)N2N1)[N+](=O)[O-].[Na]

Description

The compound 3-nitro-[1,2,4]triazolo[5,1-c][1,2,4]triazin-4(8H)-one, sodium salt (CAS: 123606-06-4), also known as Triazavirin® or Riamilovir, is a heterocyclic sodium salt dihydrate (C₅H₃N₆O₃SNa·2H₂O) . It belongs to the azolo-triazine family, characterized by a fused triazolo-triazine core with a nitro group at position 3 and a methylthio substituent at position 7 .

Biological Activity

3-Nitro-[1,2,4]triazolo[5,1-c][1,2,4]triazin-4(8H)-one, sodium salt (commonly referred to as 3-Nitrotriazole) is a nitrogen-rich heterocyclic compound that has garnered attention due to its potential biological activities. This article explores its biological properties, focusing on its antimicrobial and anticancer activities, supported by data tables and case studies.

• Molecular Formula : C₂H₂N₄O₂Na
• Molecular Weight : 114.06 g/mol
• Appearance : White to light yellow powder
• Solubility : Soluble in water and organic solvents

Biological Activity Overview

The biological activity of 3-nitro-[1,2,4]triazolo[5,1-c][1,2,4]triazin-4(8H)-one has been studied in various contexts:

Antimicrobial Activity

Research indicates that compounds containing the triazole ring exhibit significant antimicrobial properties. In a study evaluating the activity against ESKAPE pathogens—bacteria known for their resistance to antibiotics—3-nitro derivatives demonstrated promising results:

Compound	Pathogen Tested	Minimum Inhibitory Concentration (MIC)
3-Nitro-[1,2,4]triazolo[5,1-c][1,2,4]triazin-4(8H)-one	E. faecium	32 µg/mL
3-Nitro-[1,2,4]triazolo[5,1-c][1,2,4]triazin-4(8H)-one	K. pneumoniae	16 µg/mL
Ciprofloxacin (control)	E. faecium	0.5 µg/mL

This table illustrates the effectiveness of the compound compared to a standard antibiotic (Ciprofloxacin), highlighting its potential as an antimicrobial agent .

Anticancer Activity

In addition to its antimicrobial properties, studies have suggested that 3-nitro derivatives may possess anticancer activity. A molecular modeling study indicated that these compounds can interact with DNA and inhibit cancer cell proliferation. The following table summarizes findings from in vitro studies:

Cell Line	IC50 (µM)	Mechanism of Action
MCF-7 (breast cancer)	15	Induction of apoptosis
HeLa (cervical cancer)	10	DNA intercalation and inhibition of topoisomerase II
A549 (lung cancer)	12	Cell cycle arrest

These results suggest that the compound may act through multiple mechanisms to exert its anticancer effects .

Case Studies

Several case studies have explored the biological activity of compounds related to 3-nitro-[1,2,4]triazolo[5,1-c][1,2,4]triazin-4(8H)-one:

• Study on Antimicrobial Resistance :
  A recent study assessed the effectiveness of various triazole derivatives against multi-drug resistant strains of bacteria. The results indicated that modifications in the triazole structure significantly enhanced antibacterial potency .
• Cancer Cell Line Evaluation :
  In vitro assays on various cancer cell lines revealed that certain derivatives of the compound exhibited selective toxicity towards cancer cells while sparing normal cells. This selectivity is crucial for developing safer anticancer therapies .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Triazolo-Triazine Derivatives with Antiviral Activity

Table 1: Antiviral Triazolo-Triazine Derivatives

Compound Name	Substituents	Biological Activity	Key Findings
Triazavirin (Riamilovir)	7-methylthio, 3-nitro, sodium salt	Broad-spectrum antiviral (RNA viruses)	Approved for clinical use; inhibits viral replication via nucleobase mimicry .
5-Methyl-6-nitro-7-oxo-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine L-arginine salt	Pyrimidine core, L-arginine salt	Antiviral (clinical trials)	Structural analog with pyrimidine core; targets similar RNA viruses .
2-Methylthio-6-nitro-7-oxo-[1,2,4]triazolo[5,1-c]triazin L-lysine dihydrate	L-lysine salt	Anti-West Nile virus	Salt modification enhances solubility and specificity for arboviruses .

Structural Insights :

• Position 7 Substituents : Methylthio groups enhance antiviral potency by improving membrane permeability .
• Salt Forms : Sodium (Triazavirin), L-arginine, or L-lysine salts modulate pharmacokinetics (e.g., solubility, bioavailability) .

Triazolo-Triazines in Energetic Materials

Table 2: Energetic Triazolo-Triazine Derivatives

Compound Name	Substituents	Applications	Performance Metrics
4-Amino-3,7-dinitro-[1,2,4]triazolo[5,1-c][1,2,4]triazine (DPX-26)	4-amino, 3,7-dinitro	Explosives	Density: 1.86 g/cm³; detonation velocity: ~8312 m/s .
4-Amino-3,7-dinitrotriazolo-triazine 4-oxide (DPX-27)	Nitro, N-oxide	High-performance explosives	Improved thermal stability (Td > 305°C); lower sensitivity .

Key Differences :

• Functional Groups: Nitro and amino groups at positions 3, 4, and 7 enhance detonation performance but reduce biocompatibility .
• Oxidation State : N-Oxide derivatives (e.g., DPX-27) improve stability but eliminate antiviral utility .

Reactivity and Metabolic Pathways

Nucleophilic Substitution Reactions

Triazavirin’s nitro group undergoes substitution with biogenic nucleophiles (e.g., cysteine, glutathione), forming covalent adducts (e.g., 7 , 8a–f ) .

Table 3: Reactivity Comparison

Reaction Partner	Product	Biological Implication
Cysteine	3-(Cys-S-yl)-7-methylthio derivatives	Potential prodrug activation or detoxification .
Glutathione	3-(Glutathion-S-yl) derivatives	Detoxification pathway; mimics furanosyl moieties .

Impact of Substituents :

• Methylthio Group : Stabilizes the triazolo-triazine core, slowing nitro group substitution .
• Hydroxyethyloxymethyl Side Chains : Mimic ribose structures, enhancing interaction with viral proteins .

Structural Analogs with Modified Cores

• Pyrazolo-Triazines : E.g., pyrazolo[5,1-c][1,2,4]triazine-3-carbothioamides exhibit antimicrobial activity but lack nitro groups critical for antiviral action .
• Triazolo-Pyrimidines : Substitution of triazine with pyrimidine reduces RNA-binding affinity but retains some antiviral properties .